Cas no 28675-80-1 (iso-Octyl methacrylate)

iso-Octyl methacrylate Properties

Names and Identifiers

• iso-Octyl methacrylate
• 2-methyl-2-propenoicaciisooctylester
• 2-Methylpropenoic acid isooctyl ester
• 6-methylheptyl 2-methylprop-2-enoate
• Isooctyl Methacrylate
• EINECS 249-144-8
• 6-Methylheptylmethacrylate
• 2-Propenoic acid,2-methyl-,isooctyl ester
• DTXSID7067403
• i-Octylmethacrylat
• E79180
• 2-Propenoic acid, 2-methyl-, isooctyl ester
• AKOS006342985
• AS-66032
• FT-0688202
• NS00028519
• 6-Methylheptyl methacrylate
• MFCD00080603
• 28675-80-1
• SCHEMBL36424
• NQSLZEHVGKWKAY-UHFFFAOYSA-N
• DTXCID7037848
• +Expand

• MDL： MFCD00080603
• InChIKey： NQSLZEHVGKWKAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22O2/c1-10(2)8-6-5-7-9-14-12(13)11(3)4/h10H,3,5-9H2,1-2,4H3
• SMILES： CC(CCCCCOC(C(=C)C)=O)C

Computed Properties

• Exact Mass: 198.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 198.162
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.32210
• PSA: 26.30000
• Refractive Index: 1.436
• Boiling Point: 247.0±9.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 91.4±7.0 °C
• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3

iso-Octyl methacrylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Signal Word：warning

iso-Octyl methacrylate Customs Data

• HS CODE：2916140000
• Customs Data：

  China Customs Code:

  2916140000

  Overview:

  2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%